Cas no 2091526-30-4 (5-aminonorpinan-1-ol)

5-Aminonorpinan-1-ol is a bicyclic amine-alcohol compound with potential applications in pharmaceutical and organic synthesis. Its rigid norpinane scaffold, combined with both amino and hydroxyl functional groups, offers versatility as a chiral building block or intermediate in the design of bioactive molecules. The compound's stereochemistry and bifunctional nature enable selective modifications, making it valuable for developing ligands, catalysts, or pharmacophores. Its structural features may also enhance binding affinity in receptor-targeted compounds. The amine and hydroxyl groups provide handles for further derivatization, facilitating the synthesis of complex architectures. Suitable for controlled reactions, 5-aminonorpinan-1-ol is a promising candidate for medicinal chemistry and asymmetric synthesis applications.

5-aminonorpinan-1-ol structure

Product Name:5-aminonorpinan-1-ol

CAS No:2091526-30-4

MF:C₇H₁₃NO

MW:127.184221982956

MDL:MFCD30657545

CID:4710845

PubChem ID:129317771

Update Time:2025-05-21

5-aminonorpinan-1-ol Chemical and Physical Properties

Names and Identifiers

- 5-aminobicyclo[3.1.1]heptan-1-ol
- 5-aminonorpinan-1-ol
- SCHEMBL24438662
- CS-0309742
- BS-43505
- 2091526-30-4
- D79189
- AKOS032961157
- MDL： MFCD30657545
- Inchi： 1S/C7H13NO/c8-6-2-1-3-7(9,4-6)5-6/h9H,1-5,8H2
- InChI Key： AWODUPBUOJXQJK-UHFFFAOYSA-N
- SMILES： OC12CCCC(C1)(C2)N

Computed Properties

Exact Mass: 127.099714038g/mol
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
XLogP3: -0.3

5-aminonorpinan-1-ol Pricemore >>

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